N,N-Dimethyl-1-(morpholin-2-yl)methanamine dihydrochloride

• IUPAC Name: N,N-dimethyl-1-morpholin-2-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C7H16N2O.2ClH/c1-9(2)6-7-5-8-3-4-10-7;;/h7-8H,3-6H2,1-2H3;2*1H
• InChI Key: FJXLKNKRYBJJNN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CNCCO1.Cl.Cl
• Molecular Formula: C7H18Cl2N2O
• DSSTOX Substance ID: DTXSID10562629
• Molecular Weight: 217.13 g/mol
• CAS RN: 122894-40-0

Description

N,N-Dimethyl-1-(morpholin-2-yl)methanamine dihydrochloride, also referred to as DMME or DMME-D, is a synthetic compound used in various scientific experiments. This compound has been studied extensively in the laboratory and has been found to have a variety of applications in the scientific research and development world.

Scientific Research Applications

Material Science

In the field of material science, this compound could potentially be used in the development of new materials, given its unique chemical properties.

Chromatography

The compound could potentially be used in chromatography, a laboratory technique for the separation of mixtures.

Analytical Studies

“N,N-Dimethyl-1-(morpholin-2-yl)methanamine dihydrochloride” could be used in analytical studies, serving as a reference compound or a reagent.

Synthesis routes and methods

Procedure details

A mixture of 22.5 g of 4-benzyl-2-chloromethylmorpholine, 200 ml of ethanol and 200 ml of an aqueouos 26,7% dimethylamine solution is heated at 150° C. for 5 hours in an autoclave. After completion of the reaction, the solvent is distilled off under reduced pressure. After adding water, the residue is extracted with toluene three times. The extract is washed with water and dried over anhydrous magnesium sulfate. The solvent is distilled off under reduced pressure and the residue is treated with 37% hydrochloric acid-ethanol to give 2-(N,N-dimethylaminomethyl)-4-benzylmorpholine dihydrochloride as white crystals. A mixture of 22.9 g of the hydrochloride compound, 200 ml of ethanol and 100 ml of water is subjected to catalytic reduction with 2.3 g of 10% palladium-carbon at ordinary temperature and atmospheric pressure. After absorbing a theoretical volume of the hydrogen, the catalyst is filtered off and the filtrate is concentrated under reduced pressure. The obtained residue is treated with ethanol to give 2-(N,N-dimethylaminomethyl)morpholine dihydrochloride as white crystals, melting at 270°-271° C.